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Compound of Interest

Compound Name: 22-Hydroxy Mifepristone-d6

Cat. No.: B024294

Essential Safety and Handling Guide for 22-Hydroxy
Mifepristone-d6

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 22-Hydroxy Mifepristone-d6. The following
procedures are based on the known hazards of the parent compound, mifepristone, and
established best practices for handling potent pharmaceutical compounds.

Compound Details:

Identifier Information

Compound Name 22-Hydroxy Mifepristone-d6

(11B,17B)-11-[4-(Dimethylamino-d6)phenyl]-17-

Synonyms hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-
dien-3-one

Molecular Formula C29H29DeNOs3

Parent Compound Mifepristone

Hazard Identification and Risk Assessment
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As a derivative of mifepristone, 22-Hydroxy Mifepristone-d6 should be handled as a potent
compound with potential reproductive and developmental toxicity.[1] The parent compound,
mifepristone, is known to be an antiprogestogenic steroid.[2] Due to the lack of specific
toxicological data for this deuterated metabolite, a precautionary approach is essential. All
personnel must be thoroughly trained on the potential hazards and the required safety
protocols before handling this compound.[3][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[6][7] The following table
summarizes the required PPE for various handling scenarios.

Required Personal Protective Equipment

Activity

(PPE)
Low-Risk Activities (e.g., handling sealed - Nitrile gloves (single pair) - Safety glasses -
containers) Laboratory coat

- Double nitrile gloves[7] - Safety goggles -
Medium-Risk Activities (e.g., weighing, Disposable gown with tight-fitting cuffs[7] -
preparing solutions in a ventilated enclosure) Respiratory protection may be required based

on risk assessment

- Double nitrile gloves[7] - Chemical splash
High-Risk Activities (e.g., handling powders goggles and a face shield - Impermeable
outside of a containment system, potential for disposable gown with tight-fitting cuffs -
aerosol generation) Powered Air-Purifying Respirator (PAPR) or a

properly fitted N95 respirator[3]

Operational and Disposal Plans
Engineering Controls

To minimize the risk of exposure, all manipulations of 22-Hydroxy Mifepristone-d6 that could
generate dust or aerosols must be conducted within certified engineering controls.
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Operation

Recommended Engineering Control

Weighing of solid material

Ventilated balance enclosure or a chemical

fume hood.

Preparation of solutions

Chemical fume hood with a face velocity of 100

feet per minute.

High-energy operations (e.g., sonication)

Conducted within a closed system or a glove
box.[3]

Step-by-Step Handling Protocol

The following workflow outlines the essential steps for safely handling 22-Hydroxy

Mifepristone-d6 in a laboratory setting.
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Preparation

[ Don Appropriate PPE)
[Prepare Work Area in Fume Hoodj
[Verify Fume Hood Functionj

Hangling
Y

[Weigh Compound in Ventilated Enclosurej

[Prepare Solution in Fume Hood)

Cleanup and Disposal

[ Decontaminate Surfaces )
,
[Segregate and Label Waste)
,
[ Doff PPE Correctly)
,
[Wash Hands Thoroughly]
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Skin Contact Eye Contact Inhalation

/ Ig{mediate Response \ \
(Wash with soap and water for 15 min ) ( Rinse with eyewash for 15 min ) [ Move to fresh air ) ( Rinse mouth, do not induce vomiting )
V4

AN

Seek Immediate Medical Attention
Report to Supervisor and Safety Officer
Complete Incident Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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22-hydroxy-mifepristone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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